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Compound of Interest

Sodium phenoxyacetate
Compound Name:
monohydrate

Cat. No.: B1324497

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, and the
physical, chemical, and spectroscopic properties of sodium phenoxyacetate monohydrate. It
is intended to be a valuable resource for researchers, scientists, and professionals involved in
drug development and other scientific disciplines where this compound is of interest.

Chemical Identity and Physical Properties

Sodium phenoxyacetate monohydrate is the sodium salt of phenoxyacetic acid in its
monohydrated form. It is typically a white to off-white crystalline powder.[1]

Table 1: Chemical Identity of Sodium Phenoxyacetate Monohydrate
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Identifier

Value

Chemical Name

Sodium 2-phenoxyacetate monohydrate

Synonyms

Acetic acid, phenoxy-, sodium salt,

monohydrate; Sodium phenoxyacetate hydrate

Molecular Formula

CsH7NaOs3-H20[2][3]

Molecular Weight 192.14 g/mol [2]

CAS Number 313222-85-4 (monohydrate)[3]

inChi INChl=1S/C8H803.Na.H20/c9-8(10)6-11-7-4-2-
1-3-5-7;;/h1-5H,6H2,(H,9,10);;1H2/q;+1;/p-1[2]

InChlKey MEQSSBKFRRPKBI-UHFFFAOYSA-M[2]

SMILES C1=CC=C(C=C1)OCC(=0)[O-].[Na+].0[2]

Table 2: Physical Properties of Sodium Phenoxyacetate

Property Value
Appearance White to off-white crystalline powder[1]
Melting Point 266.6 °C (decomposes)[1]

Solubility in Water

223.6 g/L at 20 °C[1][4]

pKa

3.17 (for phenoxyacetic acid)[4]

Vapor Pressure

0 Pa at 25 °CJ[1]

Density

1.498 g/cm3 at 20 °CJ[1]

Molecular and Crystal Structure

The molecular structure of sodium phenoxyacetate consists of a phenoxyacetate anion and a
sodium cation. The phenoxyacetate anion is characterized by a phenyl group linked to an
acetate group via an ether linkage. While specific crystallographic data for the monohydrate is
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not readily available, the crystal structure of the closely related sodium phenoxyacetate
hemihydrate has been determined.

In the hemihydrate form, the sodium ions are octahedrally coordinated by oxygen atoms from
the carboxylate groups and water molecules. This coordination leads to the formation of ribbon-
like structures. The phenyl groups are situated on the exterior of these ribbons. It is anticipated
that the monohydrate would exhibit a similar layered structure with water molecules playing a
key role in the crystal packing.

Spectroscopic Properties

The spectroscopic properties of sodium phenoxyacetate are key to its identification and
characterization. The following tables summarize the expected peaks in its FT-IR, 1H NMR, and
13C NMR spectra, based on literature data.[5]

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum of sodium phenoxyacetate shows characteristic bands for the carboxylate
group and the substituted benzene ring. Notably, the strong C=0 stretching vibration of the
carboxylic acid is absent and is replaced by the asymmetric and symmetric stretching
vibrations of the carboxylate anion.[5]

Table 3: Characteristic FT-IR Peaks of Sodium Phenoxyacetate

Wavenumber (cm~?) Assignment

~3400 O-H stretch (of hydrate water)
~1610 Asymmetric COO~ stretch
~1490 Aromatic C=C stretch

~1410 Symmetric COO~ stretch
~1240 Asymmetric C-O-C stretch
~1080 Symmetric C-O-C stretch

250 C-H out-of-plane bend (monosubstituted
benzene)
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Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 3C NMR spectra of sodium phenoxyacetate are consistent with its molecular
structure. The spectra are typically recorded in a solvent such as DMSO-ds or D20.

Table 4: Predicted *H NMR Chemical Shifts of Sodium Phenoxyacetate

Chemical Shift (ppm) Multiplicity Assighment
~7.2-7.3 t H-para (aromatic)
~6.9-7.0 t H-meta (aromatic)
~6.8-6.9 d H-ortho (aromatic)
~4.4 S -O-CHza-

Table 5: Predicted 13C NMR Chemical Shifts of Sodium Phenoxyacetate

Chemical Shift (ppm) Assighment

~173 C=0 (carboxylate)

~158 C-ortho (aromatic, attached to O)
~129 C-para (aromatic)

~121 C-meta (aromatic)

~115 C-ortho (aromatic)

~67 -O-CHa-

Experimental Protocols
Synthesis of Sodium Phenoxyacetate Monohydrate

The following protocol is adapted from a patented one-step synthesis method.[6]
Materials:

e Phenol
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e Chloroacetic acid
e Sodium hydroxide
 Purified water
Procedure:

e Prepare a sodium hydroxide solution of a specific concentration (e.g., 25% w/v) in a reaction
vessel equipped with a stirrer and temperature control.

e Cool the sodium hydroxide solution to room temperature.
e Sequentially add phenol and chloroacetic acid to the stirred sodium hydroxide solution.

o Heat the reaction mixture to 75-95 °C and maintain this temperature for 2-4 hours with
continuous stirring.

 After the reaction is complete, cool the solution to allow for crystallization. A temperature of
25-30 °C is typically used for crystallization.

o Collect the precipitated solid by filtration (e.g., suction filtration).
e Wash the solid with a small amount of cold water to remove any soluble impurities.

» Dry the solid product, for example, in a vacuum oven at 70-80 °C, to obtain sodium
phenoxyacetate. The monohydrate will form upon exposure to atmospheric moisture or can
be obtained by controlled hydration.
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Synthesis Workflow of Sodium Phenoxyacetate Monohydrate
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Synthesis Workflow
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Spectroscopic Analysis

FT-IR Spectroscopy:

e Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and
pressing it into a transparent disk.

 Alternatively, for an Attenuated Total Reflectance (ATR) accessory, place a small amount of
the solid sample directly on the ATR crystal.

» Record the spectrum over the range of 4000-400 cm™2.
« |dentify the characteristic peaks and compare them with the reference data.
NMR Spectroscopy:

o Dissolve an appropriate amount of the sample in a deuterated solvent (e.g., D20 or DMSO-
ds) in an NMR tube.

e Acquire the *H and 3C NMR spectra using a suitable NMR spectrometer.
» Process the spectra (Fourier transform, phase correction, and baseline correction).

» Determine the chemical shifts (referenced to an internal standard like TMS or the residual
solvent peak), multiplicities, and integration values.
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Spectroscopic Analysis Workflow
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Spectroscopic Analysis Workflow

Biological and Pharmacological Relevance

Sodium phenoxyacetate has applications in both the agricultural and pharmaceutical industries.

Herbicidal Activity

Phenoxyacetic acid and its salts are known for their herbicidal properties. They act as synthetic
auxins, which are plant growth hormones. At high concentrations, these synthetic auxins
disrupt the normal hormonal balance in susceptible plants, leading to uncontrolled and
disorganized growth, and ultimately, plant death. This mode of action is particularly effective

against broadleaf weeds.
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Mechanism of Action as a Synthetic Auxin
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Herbicidal Mechanism of Action

Role in Penicillin V Fermentation

Sodium phenoxyacetate serves as a precursor in the industrial fermentation of Penicillin V
(phenoxymethylpenicillin) by the fungus Penicillium chrysogenum. The phenoxyacetate moiety
Is incorporated into the penicillin structure by the fungal biosynthetic machinery to form the final

antibiotic.

Stability and Reactivity
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Sodium phenoxyacetate is a stable compound under normal conditions. It is incompatible with
strong oxidizing agents and strong acids. When heated to decomposition, it may emit toxic
fumes of carbon monoxide and carbon dioxide.

Conclusion

This technical guide has provided a detailed overview of the molecular structure and properties
of sodium phenoxyacetate monohydrate. The information presented, including its chemical
and physical properties, spectroscopic data, synthesis and analysis protocols, and biological
relevance, should serve as a valuable resource for researchers and professionals in the fields
of chemistry, pharmacology, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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